Cas no 1936682-39-1 (1-(cyclopropylmethyl)-3-methylcyclopentane-1-carbaldehyde)

• Product Name: 1-(cyclopropylmethyl)-3-methylcyclopentane-1-carbaldehyde
• CAS No: 1936682-39-1
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 5564897
• PubChem ID: 130698342
• Update Time: 2025-10-31

1-(cyclopropylmethyl)-3-methylcyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxaldehyde, 1-(cyclopropylmethyl)-3-methyl-
• 1-(cyclopropylmethyl)-3-methylcyclopentane-1-carbaldehyde

• Inchi： 1S/C11H18O/c1-9-4-5-11(6-9,8-12)7-10-2-3-10/h8-10H,2-7H2,1H3
• InChI Key： DQXIMGPTRCQZHW-UHFFFAOYSA-N
• SMILES： C1(CC2CC2)(C=O)CCC(C)C1

Additional information on 1-(cyclopropylmethyl)-3-methylcyclopentane-1-carbaldehyde

Comprehensive Overview of 1-(cyclopropylmethyl)-3-methylcyclopentane-1-carbaldehyde (CAS No. 1936682-39-1)

1-(cyclopropylmethyl)-3-methylcyclopentane-1-carbaldehyde (CAS No. 1936682-39-1) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and fragrance development. This aldehyde derivative features a unique cyclopentane backbone substituted with a cyclopropylmethyl group and a methyl group, making it a versatile intermediate for various applications. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery, agrochemical formulations, and high-value flavor and fragrance ingredients.

The structural complexity of 1-(cyclopropylmethyl)-3-methylcyclopentane-1-carbaldehyde offers intriguing possibilities for synthetic modifications. Its cyclopropylmethyl moiety is particularly noteworthy, as cyclopropane rings are known to enhance metabolic stability and bioavailability in pharmaceutical compounds. This characteristic has led to a surge in searches for "cyclopropane derivatives in drug design" and "aldehyde applications in medicinal chemistry," reflecting the growing demand for innovative building blocks in these fields.

In the fragrance industry, this compound's aldehyde functionality contributes to its potential as a novel odorant. Aldehydes are prized for their ability to impart fresh, citrusy, or floral notes, and the incorporation of a cyclopropylmethyl group could introduce unique olfactory properties. Recent trends show increased searches for "sustainable fragrance ingredients" and "green chemistry in perfumery," aligning with the industry's shift toward environmentally friendly alternatives. The structural features of 1-(cyclopropylmethyl)-3-methylcyclopentane-1-carbaldehyde make it a candidate for investigation in this context.

From a synthetic chemistry perspective, the compound presents interesting challenges and opportunities. The presence of both aldehyde and cyclopropylmethyl groups allows for diverse chemical transformations, including reductive amination, Grignard reactions, and cycloadditions. These properties have sparked research into "stereoselective synthesis of cyclopentane derivatives" and "catalysis in aldehyde functionalization," topics that frequently appear in academic literature and patent applications.

The physicochemical properties of 1-(cyclopropylmethyl)-3-methylcyclopentane-1-carbaldehyde are crucial for its applications. While specific data may vary depending on the isomeric purity, the compound typically exhibits moderate polarity due to its aldehyde group and hydrocarbon framework. This balance makes it soluble in common organic solvents while maintaining sufficient stability for various chemical processes. Such characteristics are particularly relevant for researchers investigating "solvent effects in organic synthesis" or "molecular design for improved solubility."

In pharmaceutical research, the compound's structural motifs are being explored for their potential biological activity. The cyclopropylmethyl group, in particular, is known to influence receptor binding and pharmacokinetic properties. Current trends in drug discovery emphasize the importance of such structural elements, as evidenced by frequent searches for "bioisosteres in lead optimization" and "three-dimensional fragments in drug design." These research directions highlight the relevance of 1-(cyclopropylmethyl)-3-methylcyclopentane-1-carbaldehyde as a valuable scaffold for medicinal chemistry applications.

Analytical characterization of this compound typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and infrared spectroscopy. The interpretation of these spectra, especially the distinctive signals from the cyclopropylmethyl protons and the aldehyde proton, provides valuable structural information. These analytical aspects connect with popular search queries like "NMR interpretation of cyclic compounds" and "mass spectral fragmentation of aldehydes," demonstrating the compound's utility in analytical chemistry education and research.

Safety and handling considerations for 1-(cyclopropylmethyl)-3-methylcyclopentane-1-carbaldehyde follow standard laboratory protocols for aldehydes and organic compounds. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended when working with this chemical. This aligns with the increasing focus on "laboratory safety best practices" and "green chemistry principles" in both academic and industrial settings.

The commercial availability and synthetic accessibility of 1-(cyclopropylmethyl)-3-methylcyclopentane-1-carbaldehyde make it an attractive option for researchers and manufacturers. Suppliers often provide this compound with varying levels of purity, catering to different application needs. The growing interest in "custom chemical synthesis" and "building blocks for drug discovery" reflects the market demand for specialized compounds like this one.

Future research directions for 1-(cyclopropylmethyl)-3-methylcyclopentane-1-carbaldehyde may include exploring its enantioselective synthesis, investigating its biological activity profiles, and developing more sustainable production methods. These potential developments correspond with current scientific trends and frequently searched topics such as "asymmetric synthesis strategies" and "biocatalysis in fine chemical production." The compound's unique structural features ensure its continued relevance in multiple areas of chemical research and development.